Cas no 1400994-91-3 (5-Chloro-7-azaindole-3-boronic Acid Pinacol Ester)

• Product Name: 5-Chloro-7-azaindole-3-boronic Acid Pinacol Ester
• CAS No: 1400994-91-3
• MF: C₁₃H₁₆BClN₂O₂
• MW: 278.542342185974
• MDL: MFCD16995990
• CID: 4594207
• PubChem ID: 68319213
• Update Time: 2024-11-02

5-Chloro-7-azaindole-3-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
• 5-Chloro-7-azaindole-3-boronic acid, pinacol ester
• 1H-Pyrrolo[2,3-b]pyridine, 5-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• F53703
• BS-30841
• 5-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
• SCHEMBL12573129
• MFCD16995990
• CS-0174917
• 1400994-91-3
• MB19585
• DB-196504
• 5-Chloro-7-azaindole-3-boronic Acid Pinacol Ester

• MDL： MFCD16995990
• Inchi： 1S/C13H16BClN2O2/c1-12(2)13(3,4)19-14(18-12)10-7-17-11-9(10)5-8(15)6-16-11/h5-7H,1-4H3,(H,16,17)
• InChI Key： ZYKSLJNKWGNLIJ-UHFFFAOYSA-N
• SMILES： C12NC=C(B3OC(C)(C)C(C)(C)O3)C1=CC(Cl)=CN=2

Computed Properties

• Exact Mass: 278.0993356g/mol
• Monoisotopic Mass: 278.0993356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

5-Chloro-7-azaindole-3-boronic Acid Pinacol Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)